Cas no 108419-35-8 (Acetic acid,C11-14-branched alkyl esters, C13-rich)
108419-35-8 structure
Product Name:Acetic acid,C11-14-branched alkyl esters, C13-rich
CAS No:108419-35-8
MF:C15H30O2
MW:242.397505283356
CID:219928
PubChem ID:22833468
Update Time:2025-04-19
Acetic acid,C11-14-branched alkyl esters, C13-rich Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,C11-14-branched alkyl esters, C13-rich
- (3,4-diethyl-6-methyloctyl) acetate
- ACETIC ACID, ALKYL (C11 TO C14) ESTERS MIXTURE
- 3,4-diethyl-6-methyloctyl acetate
- Acetic acid, C11-14 branched, alkyl ester
- C13-Rich C11-14-branched alkyl acetates
- OXOTRIDECYLACETATE
- polymethylolacetate
- OXO-ALCOHOL ACETIC ACID ESTER
- aceticacid,c11-14-branchedalkylesters,c13-rich
- C11-14-alkyl acetates, branched, tridecyl acetate-rich
- SCHEMBL15437868
- 108419-35-8
- DTXSID20880588
-
- Inchi: 1S/C15H30O2/c1-6-12(4)11-15(8-3)14(7-2)9-10-17-13(5)16/h12,14-15H,6-11H2,1-5H3
- InChI Key: UCXBDUCHMOVNPF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CCC(CC)C(CC)CC(C)CC
Computed Properties
- Exact Mass: 242.2247
- Monoisotopic Mass: 242.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 5.6
Experimental Properties
- Density: 0.875 g/mL at 25 °C(lit.)
- Boiling Point: 240-285 °C(lit.)
- Flash Point: 113 °C
- Refractive Index: n20/D 1.438(lit.)
- PSA: 26.3
Acetic acid,C11-14-branched alkyl esters, C13-rich Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
108419-35-8 (Acetic acid,C11-14-branched alkyl esters, C13-rich) Related Products
- 6963-44-6(1,5-Diacetoxypentane)
- 624-41-9(Aceticacidmethylbutylester; 98%)
- 6222-17-9(Hexanedioldiacetate)
- 112-14-1(Octyl acetate)
- 112-17-4(Decyl acetate)
- 123-92-2(Isoamyl acetate)
- 1072-33-9(Tridecyl acetate)
- 103-09-3(2-Ethylhexyl acetate)
- 112-06-1(Heptyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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